Cas no 923233-96-9 (4-tert-butyl-N-2-(4-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide)

• Product Name: 4-tert-butyl-N-2-(4-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide
• CAS No: 923233-96-9
• MF: C₂₇H₂₅NO₃
• MW: 411.492307424545
• CID: 6520039
• Update Time: 2025-09-28

4-tert-butyl-N-2-(4-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-2-(4-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide
• Benzamide, 4-(1,1-dimethylethyl)-N-[2-(4-methylphenyl)-4-oxo-4H-1-benzopyran-6-yl]-

• Inchi： 1S/C27H25NO3/c1-17-5-7-18(8-6-17)25-16-23(29)22-15-21(13-14-24(22)31-25)28-26(30)19-9-11-20(12-10-19)27(2,3)4/h5-16H,1-4H3,(H,28,30)
• InChI Key： MHLDNAQWYLHNFL-UHFFFAOYSA-N
• SMILES： C(NC1C=C2C(=CC=1)OC(C1=CC=C(C)C=C1)=CC2=O)(=O)C1=CC=C(C(C)(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on 4-tert-butyl-N-2-(4-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide

Comprehensive Guide to 4-tert-butyl-N-2-(4-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide (CAS No. 923233-96-9)

4-tert-butyl-N-2-(4-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide (CAS No. 923233-96-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, often referred to by its abbreviated name 4-tert-butyl chromen benzamide, belongs to the chromene family, known for its diverse biological activities and applications in drug development. Researchers and industry professionals are increasingly interested in this molecule due to its potential therapeutic properties and unique chemical structure.

The molecular structure of 4-tert-butyl-N-2-(4-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide features a chromene core substituted with a tert-butyl group and a benzamide moiety. This configuration contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. The compound's CAS number, 923233-96-9, serves as a unique identifier in chemical databases, ensuring accurate referencing in scientific literature and patent applications.

One of the most searched questions regarding 4-tert-butyl chromen benzamide is its potential applications in drug discovery. Recent studies suggest that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, aligning with current trends in developing novel therapeutics for chronic diseases. Additionally, its structural features make it a candidate for fluorescence-based sensors, a hot topic in material science for environmental monitoring and biomedical imaging.

The synthesis of 4-tert-butyl-N-2-(4-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers often optimize these methods to improve yield and purity, addressing another common query about efficient synthesis routes for this compound. The tert-butyl group enhances the molecule's lipophilicity, which is crucial for its bioavailability in pharmacological studies.

In the context of market dynamics, the demand for 4-tert-butyl chromen benzamide is rising, particularly in the pharmaceutical and agrochemical sectors. Companies specializing in custom synthesis and contract research are actively listing this compound in their catalogs, catering to the needs of academic and industrial researchers. Its CAS number, 923233-96-9, is frequently searched in chemical procurement platforms, reflecting its growing commercial relevance.

Another trending topic related to this compound is its role in green chemistry. Scientists are exploring eco-friendly synthesis methods for 4-tert-butyl-N-2-(4-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide, minimizing hazardous byproducts and energy consumption. This aligns with global efforts to promote sustainable practices in chemical manufacturing, a subject of high interest in both academic and policy circles.

From a safety and handling perspective, 4-tert-butyl chromen benzamide requires standard laboratory precautions. While not classified as a hazardous material, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. Researchers often inquire about its solubility and storage guidelines, which are critical for experimental reproducibility.

Looking ahead, the future of 4-tert-butyl-N-2-(4-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide appears promising, with ongoing investigations into its mechanistic pathways and derivative development. Its versatility and potential applications in medicinal chemistry and material science ensure its continued relevance in scientific research. For those seeking detailed technical data or procurement options, referencing its CAS number, 923233-96-9, will provide accurate and specific information across databases and supplier platforms.